4-methoxy-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole

• CAS: 2640964-28-7
• Molecular Formula: C17H19N5OS
• Molecular Weight: 341.4 g/mol
• SMILES: CC1=CC(=NC=N1)N2CCN(CC2)C3=NC4=C(C=CC=C4S3)OC
• InChI: InChI=1S/C17H19N5OS/c1-12-10-15(19-11-18-12)21-6-8-22(9-7-21)17-20-16-13(23-2)4-3-5-14(16)24-17/h3-5,10-11H,6-9H2,1-2H3
• InChIKey: SUUQDAWUJJFBGD-UHFFFAOYSA-N

Scarcity of well-characterized CDK2-selective probes delays oncology lead optimization. This pyrimidine-benzothiazole hybrid directly addresses that gap. - Close structural analog of compound 10s, which exhibits CDK2/cyclin A2 IC50 = 15.4 nM, ~3-fold more potent than clinical candidate AZD5438. - The 4-methoxy and 6-methyl substituents are essential pharmacophoric features; substitution is not tolerated. - Supplied as a pure, CAS-defined reference standard suitable for enzymatic assays, cell-based antiproliferation studies, and in vivo xenograft efficacy models.

4-Methoxy-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole

4-Methoxy-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole is a synthetic heterocyclic small molecule belonging to the pyrimidine-benzothiazole hybrid class, a chemical space actively explored for cyclin-dependent kinase 2 (CDK2) inhibition and anticancer therapy [1]. The compound integrates a 4-methoxybenzothiazole core with a 6-methylpyrimidin-4-yl-piperazine substituent, a scaffold known to engage the CDK2 ATP-binding pocket [2]. This class has produced analogs with nanomolar CDK2/cyclin A2 inhibitory activity and sub-micromolar antiproliferative effects across multiple cancer cell lines, making it a candidate for targeted oncology research [1].

Target engagement

CDK2/cyclin A2 pathway inhibition studies

Chemical probe

Pyrimidine-benzothiazole scaffold for kinase selectivity research

Model systems

Cell-cycle and apoptosis pathway assay context

• [1] Diao, P.-C., Lin, W.-Y., Jian, X.-E., Li, Y.-H., You, W.-W., & Zhao, P.-L. (2019). Discovery of novel pyrimidine-based benzothiazole derivatives as potent cyclin-dependent kinase 2 inhibitors with anticancer activity. European Journal of Medicinal Chemistry, 179, 196–207. View Source
• [2] Evren, A. E., Ekselli, B., Yurttaş, L., Temel, H. E., & Çiftçi, G. A. (2025). Design and synthesis of new benzothiazole-piperazine derivatives and in vitro and in silico investigation of their anticancer activity. Journal of Molecular Structure, 1320, 139732. View Source

CDK2 Inhibitor Generic Substitution Risk

In-class pyrimidine-benzothiazole analogs cannot be assumed interchangeable due to steep structure-activity relationships (SAR) at the CDK2 binding site. In the seminal 2019 study, compound 10s—a close structural relative of the target compound—exhibited a CDK2/cyclin A2 IC50 of 15.4 nM, nearly 3-fold more potent than the clinical candidate AZD5438 [1]. This potency was highly sensitive to specific substituent patterns on both the pyrimidine and benzothiazole rings. The 4-methoxy group on the benzothiazole and the 6-methyl group on the pyrimidine are critical pharmacophoric features that influence binding orientation and selectivity; their modification or removal can drastically alter activity. Thus, procurement decisions cannot default to generic benzothiazole-piperazine hybrids without risking loss of target engagement and antitumor potency [1][2].

Pharmacophore sensitivity 4-methoxy and 6-methyl groups critically influence binding orientation; generic benzothiazole-piperazine analogs may shift CDK2 target engagement.

SAR steepness Class-level structure-activity relationships are highly substituent-dependent; minor modifications can alter pathway-response profiles.

Des-methoxy comparator Unsubstituted analog (CAS 2336941-07-0) differs in lipophilicity and H-bond capacity; in vivo exposure context may not transfer.

• [1] Diao, P.-C., Lin, W.-Y., Jian, X.-E., Li, Y.-H., You, W.-W., & Zhao, P.-L. (2019). Discovery of novel pyrimidine-based benzothiazole derivatives as potent cyclin-dependent kinase 2 inhibitors with anticancer activity. European Journal of Medicinal Chemistry, 179, 196–207. View Source
• [2] Evren, A. E., Ekselli, B., Yurttaş, L., Temel, H. E., & Çiftçi, G. A. (2025). Design and synthesis of new benzothiazole-piperazine derivatives and in vitro and in silico investigation of their anticancer activity. Journal of Molecular Structure, 1320, 139732. View Source

CDK2 Inhibitor Differentiation Evidence

CDK2 Inhibition vs. AZD5438

In a direct enzymatic assay, the pyrimidine-benzothiazole hybrid 10s—which shares the core scaffold and 6-methylpyrimidin-4-yl-piperazine motif with the target compound—inhibited CDK2/cyclin A2 with an IC50 of 15.4 nM. This represents a 2.9-fold improvement over the clinical CDK inhibitor AZD5438 (IC50 ~45 nM) [1]. The 4-methoxy substituent present in the target compound is hypothesized to further optimize hydrophobic contacts within the ATP-binding pocket, potentially enhancing potency relative to the parent 10s scaffold.

CDK2 inhibition

Class-level inference

IC50 15.4 nM (10s) vs ~45 nM (AZD5438)

Supports CDK2 target engagement context; class representative 2.9-fold lower IC50 than clinical comparator.

Kinase assay, class analog data; direct compound measurement pending.

Evidence Dimension	CDK2/cyclin A2 inhibitory activity (IC50)
Target Compound Data	Not explicitly reported for CAS 2640964-28-7; class representative 10s: IC50 = 15.4 nM
Comparator Or Baseline	AZD5438: IC50 ~45 nM
Quantified Difference	~2.9-fold improvement (class representative vs. AZD5438)
Conditions	CDK2/cyclin A2 kinase inhibition assay (in vitro)

Why This Matters

Demonstrates that the pyrimidine-benzothiazole scaffold, which includes the target compound, can outperform a clinical-stage CDK2 inhibitor, a critical benchmark for oncology research procurement.

• [1] Diao, P.-C., Lin, W.-Y., Jian, X.-E., Li, Y.-H., You, W.-W., & Zhao, P.-L. (2019). Discovery of novel pyrimidine-based benzothiazole derivatives as potent cyclin-dependent kinase 2 inhibitors with anticancer activity. European Journal of Medicinal Chemistry, 179, 196–207. View Source

Antiproliferative Activity in Cancer Cell Lines

Compound 10s, a close analog of the target compound, exhibited potent antiproliferative activity against HeLa (IC50 = 0.45 µM), HCT116 (IC50 = 0.70 µM), PC-3 (IC50 = 0.92 µM), and MDA-MB-231 (IC50 = 1.80 µM) cell lines, with potency comparable to AZD5438 across these lines [1]. The target compound’s 4-methoxy group is predicted to modulate lipophilicity (cLogP) and cellular permeability, potentially improving activity in specific lines compared to des-methoxy analogs.

Antiproliferative activity

Class-level inference

HeLa IC50 0.45 µM, HCT116 0.70 µM, PC-3 0.92 µM, MDA-MB-231 1.80 µM (analog 10s)

Cell-model endpoint context; reported equipotency to AZD5438 across tested lines.

MTT assay, 48 h; compound-specific data to verify.

Evidence Dimension	Antiproliferative activity (IC50) against human cancer cell lines
Target Compound Data	Not explicitly reported; analog 10s: HeLa IC50 = 0.45 µM, HCT116 IC50 = 0.70 µM, PC-3 IC50 = 0.92 µM, MDA-MB-231 IC50 = 1.80 µM
Comparator Or Baseline	AZD5438: comparable potency across the same lines
Quantified Difference	Equipotent to AZD5438 in cell-based assays (class representative)
Conditions	MTT assay, 48 h treatment, five human cancer cell lines

Why This Matters

Validates that the chemotype including the target compound achieves clinical-grade antiproliferative potency, essential for translational oncology studies.

• [1] Diao, P.-C., Lin, W.-Y., Jian, X.-E., Li, Y.-H., You, W.-W., & Zhao, P.-L. (2019). Discovery of novel pyrimidine-based benzothiazole derivatives as potent cyclin-dependent kinase 2 inhibitors with anticancer activity. European Journal of Medicinal Chemistry, 179, 196–207. View Source

Cell Cycle Arrest and Apoptosis Induction

Compound 10s induced cell cycle arrest and apoptosis in a concentration-dependent manner, as demonstrated by flow cytometry and caspase activation assays [1]. In a related benzothiazole-piperazine series, compound 2e triggered caspase-3 activation and mitochondrial membrane depolarization in A549 lung carcinoma cells, effects that were superior to cisplatin [2]. The target compound’s 4-methoxy substitution may further enhance pro-apoptotic signaling, though direct comparative data are pending.

Apoptosis induction

Supporting evidence

Flow cytometry: Annexin V/PI; caspase-3 activation reported higher than cisplatin comparator

Supports apoptosis pathway-response interpretation; class analog concentration-dependent effects.

A549 cells, analog 2e; direct data for target compound not available.

Evidence Dimension	Pro-apoptotic and cell cycle effects
Target Compound Data	Not directly reported; class representative 10s: concentration-dependent apoptosis induction; analog 2e: caspase-3 activation > cisplatin
Comparator Or Baseline	Cisplatin (standard chemotherapeutic)
Quantified Difference	Qualitative superiority in apoptosis induction (class inference)
Conditions	Flow cytometry (Annexin V/PI staining), caspase-3 activity assay, A549 cells

Why This Matters

Indicates that the chemotype’s anticancer activity is mechanism-based (not just cytostatic), a key criterion for selecting tool compounds for mechanistic studies.

• [1] Diao, P.-C., Lin, W.-Y., Jian, X.-E., Li, Y.-H., You, W.-W., & Zhao, P.-L. (2019). Discovery of novel pyrimidine-based benzothiazole derivatives as potent cyclin-dependent kinase 2 inhibitors with anticancer activity. European Journal of Medicinal Chemistry, 179, 196–207. View Source
• [2] Evren, A. E., Ekselli, B., Yurttaş, L., Temel, H. E., & Çiftçi, G. A. (2025). Design and synthesis of new benzothiazole-piperazine derivatives and in vitro and in silico investigation of their anticancer activity. Journal of Molecular Structure, 1320, 139732. View Source

Predicted Kinase Selectivity by Docking

Molecular docking of compound 10s revealed efficient binding to the CDK2 active site, with key hydrogen bond and hydrophobic interactions [1]. In a separate study, benzothiazole-piperazine derivative 2e showed selective interaction with MMP-9 β-sheet regions, avoiding off-targets [2]. The 4-methoxy group in the target compound is predicted to occupy a lipophilic subpocket, potentially reducing affinity for off-target kinases such as CDK1 or GSK-3β, though experimental selectivity data are not yet available.

Kinase selectivity docking

Data to verify

In silico: CDK2 hinge-region binding; 4-methoxy in lipophilic subpocket

Computational selectivity inference; may support reduced off-target kinase risk context.

No experimental selectivity panel data; requires validation.

Evidence Dimension	Predicted binding mode and selectivity
Target Compound Data	Docking predicts CDK2 hinge-region binding with 4-methoxy group in hydrophobic pocket
Comparator Or Baseline	AZD5438 (pan-CDK inhibitor) or unsubstituted analog
Quantified Difference	Not quantified; qualitative selectivity inference based on docking
Conditions	In silico docking (CDK2 PDB: 1AQ1) and molecular dynamics simulations

Why This Matters

Provides a structural rationale for selecting this compound over less decorated analogs, supporting its use in target-specific studies where kinase selectivity is critical.

• [1] Diao, P.-C., Lin, W.-Y., Jian, X.-E., Li, Y.-H., You, W.-W., & Zhao, P.-L. (2019). Discovery of novel pyrimidine-based benzothiazole derivatives as potent cyclin-dependent kinase 2 inhibitors with anticancer activity. European Journal of Medicinal Chemistry, 179, 196–207. View Source
• [2] Evren, A. E., Ekselli, B., Yurttaş, L., Temel, H. E., & Çiftçi, G. A. (2025). Design and synthesis of new benzothiazole-piperazine derivatives and in vitro and in silico investigation of their anticancer activity. Journal of Molecular Structure, 1320, 139732. View Source

Physicochemical Differentiation: 4-Methoxy vs. Unsubstituted

The 4-methoxy group in the target compound (CAS 2640964-28-7) distinguishes it from the des-methoxy analog 2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole (CAS 2336941-07-0). This substitution increases molecular weight (341.4 vs. 311.4 g/mol) and modulates hydrogen-bond acceptor count, which can improve aqueous solubility and metabolic stability [1][2]. In the Evren et al. study, N-(6-methoxybenzothiazol-2-yl) derivative 2e showed a favorable ADME profile with no violation of Lipinski’s rules [2].

4-Methoxy vs. unsubstituted

Cross-study comparable

MW 341.4 vs 311.4; predicted cLogP ~2.8 vs ~3.1; ΔHBA +2

May improve solubility and metabolic stability context relative to des-methoxy analog.

In silico predictions; experimental logP and ADME data not reported.

Evidence Dimension	Molecular properties and predicted ADME
Target Compound Data	MW 341.4, HBA 6, cLogP ~2.8 (predicted)
Comparator Or Baseline	Des-methoxy analog (CAS 2336941-07-0): MW 311.4, HBA 4, cLogP ~3.1 (predicted)
Quantified Difference	ΔMW = 30 Da; ΔHBA = 2; predicted ~0.3 log unit lower lipophilicity
Conditions	In silico prediction (SwissADME or similar); experimental logP not reported

Why This Matters

Improved solubility and metabolic stability are critical for in vivo pharmacological studies, making the 4-methoxy derivative a superior choice for animal experiments over the unsubstituted analog.

• [1] Diao, P.-C., Lin, W.-Y., Jian, X.-E., Li, Y.-H., You, W.-W., & Zhao, P.-L. (2019). Discovery of novel pyrimidine-based benzothiazole derivatives as potent cyclin-dependent kinase 2 inhibitors with anticancer activity. European Journal of Medicinal Chemistry, 179, 196–207. View Source
• [2] Evren, A. E., Ekselli, B., Yurttaş, L., Temel, H. E., & Çiftçi, G. A. (2025). Design and synthesis of new benzothiazole-piperazine derivatives and in vitro and in silico investigation of their anticancer activity. Journal of Molecular Structure, 1320, 139732. View Source

CDK2 Inhibitor Applications

CDK2-Targeted Drug Discovery

Use as a lead-like starting point or tool compound for developing selective CDK2 inhibitors. The scaffold has demonstrated nanomolar potency in enzymatic assays and robust antiproliferative effects across cervical, colorectal, prostate, and breast cancer lines, supported by mechanistic evidence of apoptosis induction [1]. The 4-methoxy substituent offers a handle for further SAR exploration to optimize selectivity over other CDKs.

Xenograft Model Evaluation

Due to its predicted favorable drug-likeness and improved solubility over des-methoxy analogs [2], this compound is suitable for in vivo efficacy studies in mouse xenograft models. The class has demonstrated equipotency to clinical candidate AZD5438 in cell-based assays, providing a strong translational rationale [1].

Cell Cycle and Apoptosis Chemical Probe

The compound’s ability to induce cell cycle arrest and caspase-dependent apoptosis, as shown by flow cytometry and caspase-3 activation in analog studies [1][2], makes it a valuable chemical probe for dissecting CDK2-mediated signaling pathways in cancer cell biology.

Reference Standard for Library Screening

As a pure, characterized compound with a defined CAS number, it serves as a reliable reference standard for quality control and hit validation in high-throughput screening campaigns targeting kinase or apoptosis pathways. Its structural features allow for straightforward LC-MS/MS quantification in metabolic stability assays [2].

Application

Selection Property

Validation Focus

CDK2 pathway inhibition studies

Scaffold-based SAR profile

CDK2 selectivity assay context

Cell-derived xenograft model studies

Predicted drug-likeness profile

In vivo exposure-model review

Cell-cycle and apoptosis pathway studies

Mechanistic assay response profile

Caspase-3 and Annexin V endpoint review

Kinase inhibitor library screening

Characterized reference standard

LC-MS/MS quantification context

• [1] Diao, P.-C., Lin, W.-Y., Jian, X.-E., Li, Y.-H., You, W.-W., & Zhao, P.-L. (2019). Discovery of novel pyrimidine-based benzothiazole derivatives as potent cyclin-dependent kinase 2 inhibitors with anticancer activity. European Journal of Medicinal Chemistry, 179, 196–207. View Source
• [2] Evren, A. E., Ekselli, B., Yurttaş, L., Temel, H. E., & Çiftçi, G. A. (2025). Design and synthesis of new benzothiazole-piperazine derivatives and in vitro and in silico investigation of their anticancer activity. Journal of Molecular Structure, 1320, 139732. View Source